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Compound of Interest

Compound Name: 4-Hydroxy-3-iodobenzoic acid

Cat. No.: B1585363 Get Quote

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for 4-Hydroxy-3-iodobenzoic acid. As a key

intermediate in pharmaceutical and advanced materials synthesis, achieving high purity is

paramount for the success of subsequent research and development. This guide is designed

for researchers, scientists, and drug development professionals who may encounter challenges

during its purification. Drawing from established chemical principles and extensive laboratory

experience, we will explore common issues and provide robust, validated solutions in a direct

question-and-answer format.

Our approach is grounded in explaining the causality behind each experimental choice,

ensuring you not only solve the immediate problem but also build a deeper understanding of

the system.

Section 1: Frequently Asked Questions (FAQs)
This section addresses fundamental questions regarding the properties and initial purification

strategies for 4-Hydroxy-3-iodobenzoic acid.

Q1: What are the key physical properties of 4-Hydroxy-3-iodobenzoic acid that I should be

aware of before starting purification?

A1: Understanding the physical properties is the cornerstone of designing an effective

purification strategy. 4-Hydroxy-3-iodobenzoic acid is a solid at room temperature, but its
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solubility is highly dependent on the solvent and temperature.[1] Key properties are

summarized below.

Property Value
Significance for
Purification

Molecular Formula C₇H₅IO₃ -

Molar Mass 264.02 g/mol [2][3]
Used for calculating yield and

molar equivalents.

Appearance
White to off-white or light

yellow crystalline powder[1]

A yellow or brown tint in crude

material indicates impurities.

Melting Point 238-241 °C (decomposes)

A sharp melting point in this

range indicates high purity. A

lower, broader range suggests

the presence of impurities.

Note: Some sources report

lower melting points (165-172

°C), which may correspond to

a different polymorph or

hydrated form; consistency is

key.[1]

pKa ~3.87[1]

Crucial for acid-base

extraction. The compound will

be deprotonated and water-

soluble at pH > 6, and

protonated and organic-soluble

at pH < 2.[4][5]

Solubility

Slightly soluble in water;

Soluble in ethanol, ether, and

acetone.[1][6]

This differential solubility is

exploited in recrystallization. Its

poor solubility in cold water

and better solubility in hot

water make water a good

candidate for recrystallization.

[7][8]
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Q2: What are the most common impurities I can expect in my crude 4-Hydroxy-3-iodobenzoic
acid?

A2: The impurity profile depends heavily on the synthetic route. Typically, synthesis involves

the iodination of 4-hydroxybenzoic acid.[1] Common impurities include:

Unreacted Starting Material: Residual 4-hydroxybenzoic acid.

Di-substituted Byproducts: 4-Hydroxy-3,5-diiodobenzoic acid is a common byproduct if the

reaction is not carefully controlled.[9]

Colored Organic Impurities: Often arise from oxidation or side reactions, resulting in a yellow

or brown appearance.[4]

Residual Iodine or Iodide Salts: Can remain from the iodinating reagent.

Q3: What is the best initial approach for purifying a new batch of crude 4-Hydroxy-3-
iodobenzoic acid?

A3: For a solid organic acid like this, the choice between recrystallization and acid-base

extraction depends on the nature of the impurities. The following decision workflow is a good

starting point.
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Crude 4-Hydroxy-3-iodobenzoic Acid

Is the crude material highly colored
(dark brown/black)?

Are impurities expected to be
neutral or basic?

No (light yellow/tan)

Perform Recrystallization
with Activated Charcoal Treatment

Yes

Primary Method:
Recrystallization

No / Unsure

Primary Method:
Acid-Base Extraction

Yes

Follow with Recrystallization
for final polishing
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Recrystallization Problem:
No Crystals Forming

Was too much solvent used?

Was cooling slow and undisturbed?

No Re-heat and boil off
excess solvent

Yes No (Cool slowly!)

Induce Crystallization

Yes

Scratch inner flask wall
with a glass rod Add a seed crystal

Crystals Form

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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